Cas no 27323-28-0 (1H-Indole, methyl-)
1H-Indole, methyl- structure
Product Name:1H-Indole, methyl-
CAS No:27323-28-0
MF:C18H18N2
MW:262.348924160004
CID:261529
PubChem ID:33781
Update Time:2025-04-19
1H-Indole, methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole, methyl-
- 2-methyl-1H-indole,5-methyl-1H-indole
- 27323-28-0
- DTXSID50950041
- 2-Methyl-1H-indole--5-methyl-1H-indole (1/1)
-
- Inchi: 1S/2C9H9N/c1-7-2-3-9-8(6-7)4-5-10-9;1-7-6-8-4-2-3-5-9(8)10-7/h2*2-6,10H,1H3
- InChI Key: MLPOSYHILZVCJH-UHFFFAOYSA-N
- SMILES: N1C(C)=CC2C=CC=CC1=2.N1C=CC2C=C(C)C=CC1=2
Computed Properties
- Exact Mass: 262.14714
- Monoisotopic Mass: 262.146999
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 244
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.6
Experimental Properties
- Boiling Point: 269°Cat760mmHg
- Flash Point: 114.7°C
- PSA: 31.58
1H-Indole, methyl- Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
27323-28-0 (1H-Indole, methyl-) Related Products
- 1484-12-4(9-methyl-9H-carbazole)
- 603-76-9(1-methyl-1H-indole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent